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Compound of Interest

Compound Name:
2-cyclohexyl-N-(2-

phenylethyl)acetamide

Cat. No.: B3573895

Get Quote

Compound Identification & Physicochemical
Profiling
Role in Drug Discovery: This molecule represents a "privileged scaffold," combining a lipophilic

cyclohexyl tail with a bio-active phenethylamine headgroup. It is frequently encountered as an

intermediate in the synthesis of GPCR ligands and ion channel modulators.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3573895#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3573895?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification Derivation/Source

Chemical Name
2-cyclohexyl-N-(2-

phenylethyl)acetamide
IUPAC Nomenclature

Molecular Formula Calculated

Molecular Weight 245.36 g/mol Calculated

Predicted LogP ~3.8 - 4.2
High Lipophilicity (Cyclohexyl +

Phenyl)

Physical State
White to off-white crystalline

solid

Analog comparison (CAS 877-

95-2) [1]

Solubility
DMSO, Ethanol, DCM; Poor in

Water
Lipophilic amide nature

Melting Point Predicted: 85-95 °C

Est. from N-

phenethylacetamide (53°C) +

cyclohexyl rigidity

Hazard Identification (Read-Across Toxicology)
Scientific Rationale: While the core amide N-(2-phenylethyl)acetamide is often classified as

non-hazardous [1], the addition of the cyclohexyl group increases lipophilicity, potentially

enhancing membrane permeability and bioavailability. Therefore, we treat this as a Category 3

hazard until tested.

GHS Classification (Precautionary R&D Standard)
Acute Toxicity (Oral): Category 4 (Harmful if swallowed). Basis: Phenethylamine moiety is

CNS active.

Skin Irritation: Category 2 (Causes skin irritation).

Eye Irritation: Category 2A (Causes serious eye irritation).

Target Organ Toxicity: Single Exposure (Respiratory Tract Irritation).
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Critical Structural Alerts
Phenethylamine Substructure: Structural similarity to endogenous neurotransmitters

suggests potential CNS activity (sympathomimetic effects).

Amide Linkage: Generally stable, but metabolic hydrolysis can release 2-cyclohexylacetic

acid and 2-phenylethylamine (a known skin irritant and sensitizer).

Self-Validating Experimental Protocol: Synthesis &
Purification
Expertise & Experience: In drug development, safety begins with purity. Impurities like

unreacted phenethylamine (caustic) or DCC-urea (immunogenic) compromise safety data. This

protocol uses an Acid Chloride method for higher purity profiles than standard carbodiimide

couplings.

Reagents
Precursor A: 2-Cyclohexylacetyl chloride (generated in situ or purchased).

Precursor B: 2-Phenylethylamine (CAS 64-04-0).

Base: Triethylamine (

) or Diisopropylethylamine (DIPEA).

Solvent: Dichloromethane (DCM), Anhydrous.

Step-by-Step Workflow
Setup: Purge a 250mL round-bottom flask with

. Add Precursor B (1.0 equiv) and

(1.2 equiv) in dry DCM. Cool to 0°C.

Why: Low temp prevents side reactions (di-acylation); Base neutralizes HCl byproduct.

Addition: Dropwise addition of Precursor A (1.05 equiv) diluted in DCM over 30 mins.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3573895?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Control: Exotherm control is critical. Temp must remain <5°C.

Reaction: Warm to Room Temp (RT) and stir for 4 hours.

Validation: Spot TLC (Hexane:EtOAc 3:1). Product should appear at

~0.4-0.5. Disappearance of amine spot (ninhydrin stain) confirms completion.

Workup (The Safety Step):

Wash organic layer with 1M HCl (removes unreacted amine - Critical for Safety).

Wash with Sat.

(removes unreacted acid).

Dry over

, filter, and concentrate.

Purification: Recrystallize from Ethanol/Water or Hexane/EtOAc.

Visualized Workflows (Graphviz DOT)
Diagram 1: Synthesis & Safety Decision Tree
Caption: Logical flow for synthesis, purification, and safety validation of the target amide.
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Start: Synthesis

Mix: Cyclohexylacetyl Cl
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Reaction: DCM, 0°C -> RT
(Exotherm Control)
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Pure Product:
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Diagram 2: Biological Interaction & Metabolism
(Hypothetical)
Caption: Potential metabolic pathways and receptor interactions based on structural alerts.
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Emergency Response & Handling
Storage Conditions

Temperature: Store at 2-8°C (Refrigerate).

Atmosphere: Hygroscopic potential; store under Nitrogen or Argon.

Incompatibility: Strong oxidizing agents (due to amide/alkyl groups).

First Aid Measures
Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Rationale: Dust inhalation

may irritate bronchial membranes.

Skin Contact: Wash with soap and water for 15 minutes. Rationale: Lipophilic amides can

penetrate the stratum corneum; thorough washing is required to remove dermal depot.

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.[1][2]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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